Cas no 876-07-3 (4-Bromomethyl benzoyl bromide)

• Product Name: 4-Bromomethyl benzoyl bromide
• CAS No: 876-07-3
• MF: C₈H₆Br₂O
• MW: 277.940640926361
• CID: 654664
• PubChem ID: 24877722
• Update Time: 2024-12-09

4-Bromomethyl benzoyl bromide Chemical and Physical Properties

Names and Identifiers

• Benzoyl bromide, 4-(bromomethyl)-
• 4-Bromomethyl benzoyl bromide
• 4-(bromomethyl)benzoyl bromide
• 4-Brommethyl-benzoylbromid
• Benzoyl bromide,4-(bromomethyl)
• p-BROMOMETHYL BENZOYL BROMIDE
• 4-Bromomethylbenzoyl bromide
• p-Bromomethylbenzoyl bromide
• 4-(Bromomethyl)benzoyl bromide (ACI)
• p-Toluoyl bromide, α-bromo- (6CI, 7CI, 8CI)
• p-(Bromomethyl)benzoyl bromide
• α-Bromo-p-toluoyl bromide

• Inchi： 1S/C8H6Br2O/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2
• InChI Key： VUYGJYAPDGKPBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CBr)=CC=1)Br

Computed Properties

• Exact Mass: 275.87900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Melting Point: 57-61 °C (lit.)
• Boiling Point: 100-112 °C/0.5 mmHg(lit.)
• PSA: 17.07000
• LogP: 3.11660
• Solubility: Not determined

4-Bromomethyl benzoyl bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 35
• Safety Instruction： S26; S27; S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• Risk Phrases：R35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives